Cas no 52834-93-2 (2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI))

2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI) structure

52834-93-2 structure

Product Name:2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI)

CAS No:52834-93-2

Molecular Formula:C₁₂H₁₇NO₄

Molecular Weight:239.267683744431

CID:5687259

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2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI) Properties

Names and Identifiers

- 2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI)
- InChIKey： RIYCRZIBGZFTTK-TXEJJXNPSA-N
- Inchi： 1S/C12H17NO4/c1-9(2)12(17-10(3)14)7-5-11(4,6-8-12)13(15)16/h5-9H,1-4H3/t11-,12+
- SMILES： [C@@]1(OC(=O)C)(C(C)C)C=C[C@](C)([N+]([O-])=O)C=C1

Experimental Properties

Boiling Point: 309.8±42.0 °C(Predicted)
Density: 1.13±0.1 g/cm3(Predicted)

2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI) Related Literature

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52834-93-2 (2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI)) Related Products

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